Cas no 794569-03-2 (3-Hydrazinyl-4-methylpyridine)

• Product Name: 3-Hydrazinyl-4-methylpyridine
• CAS No: 794569-03-2
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD07786310
• CID: 556451
• PubChem ID: 12151706
• Update Time: 2025-08-05

3-Hydrazinyl-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinyl-4-methylpyridine
• (4-METHYL-PYRIDIN-3-YL)HYDRAZINE
• (4-Methyl-pyridin-3-yl)-hydrazine
• (4-methylpyridin-3-yl)hydrazine
• 1-(4-methylpyridin-3-yl)hydrazine
• Pyridine,3-hydrazinyl-4-methyl-
• 3-hydrazino-4-methylpyridine
• Pyridine,3-hydrazinyl-4-methyl
• CS-0282014
• SCHEMBL7019
• DTXSID20478646
• LYEGMJXIVRGBRH-UHFFFAOYSA-N
• MFCD07786310
• 7a-Phenyldihydro-1H-pyrrolo[1,2-c]imidazole-1,3,5(2H,6H)-trione
• Pyridine, 3-hydrazino-4-methyl-
• A848108
• AKOS006284193
• AMY38213
• EN300-275863
• 3-hydrazinyl-4-methyl-PyridineHCLalsoacceptable;3-Hydrazinyl-4-methyl-pyridine HCL
• 794569-03-2
• SB54206
• (4-Methyl-3-pyridyl)hydrazine
• FT-0647275
• DA-02722

• MDL： MFCD07786310
• Inchi： 1S/C6H9N3/c1-5-2-3-8-4-6(5)9-7/h2-4,9H,7H2,1H3
• InChI Key： LYEGMJXIVRGBRH-UHFFFAOYSA-N
• SMILES： N(C1C=NC=CC=1C)N

Computed Properties

• Exact Mass: 123.08000
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94000
• LogP: 1.44890

Additional information on 3-Hydrazinyl-4-methylpyridine

3-Hydrazinyl-4-methylpyridine: A Comprehensive Overview

The compound 3-Hydrazinyl-4-methylpyridine, also known by its CAS number CAS No 794569-03-2, is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research involving this compound.

3-Hydrazinyl-4-methylpyridine is a derivative of pyridine, a six-membered aromatic ring containing one nitrogen atom. The substitution pattern in this compound is crucial for its properties: a hydrazine group (-NH-NH2) is attached at the 3-position, while a methyl group (-CH3) is present at the 4-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical transformations.

Recent studies have highlighted the role of 3-Hydrazinyl-4-methylpyridine in the synthesis of bioactive compounds. Researchers have explored its use as an intermediate in the construction of heterocyclic frameworks, which are often found in pharmaceutical agents. For instance, the hydrazine group in this compound can undergo various condensation reactions, leading to the formation of imidazoles, pyrimidines, and other nitrogen-containing rings that are pivotal in drug design.

The synthesis of 3-Hydrazinyl-4-methylpyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable pyridine derivative with hydrazine or its derivatives. The methyl group at the 4-position plays a critical role in directing the substitution reaction, ensuring regioselectivity and enhancing the overall yield of the process.

In terms of applications, 3-Hydrazinyl-4-methylpyridine has shown promise in materials science as well. Its ability to coordinate with metal ions has led to its use in constructing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit high surface areas and tunable pore sizes, making them ideal candidates for gas storage, catalysis, and sensing applications.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-Hydrazinyl-4-methylpyridine. Density functional theory (DFT) calculations have revealed that the hydrazine group significantly influences the molecule's electron distribution, enhancing its nucleophilic character and reactivity towards electrophilic species.

In conclusion, 3-Hydrazinyl-4-methylpyridine, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its potential applications span across drug discovery, materials science, and catalysis, underscoring its importance as a valuable building block in organic synthesis.